Cas no 51488-22-3 (2-Chloro-4-(trifluoromethyl)phenyl Isocyanate)

2-Chloro-4-(trifluoromethyl)phenyl Isocyanate structure
51488-22-3 structure
Product Name:2-Chloro-4-(trifluoromethyl)phenyl Isocyanate
CAS No:51488-22-3
MF:C8H3ClF3NO
MW:221.563731431961
MDL:MFCD01863685
CID:935429
PubChem ID:5102533
Update Time:2025-04-19

2-Chloro-4-(trifluoromethyl)phenyl Isocyanate Chemical and Physical Properties

Names and Identifiers

    • 2-CHLORO-4-(TRIFLUOROMETHYL)PHENYL
    • 2-chloro-1-isocyanato-4-(trifluoromethyl)benzene
    • 2-Chlor-4-trifluormethylphenylisocyanat
    • 2-chloro-1-isocyanato-4-trifluoromethyl-benzene
    • 2-chloro-4-trifluoromethylphenylisocyanate
    • 2-chloro-4-(trifluoromethyl)-1-isocyanatobenzene
    • AKOS009159411
    • MFCD01863685
    • 2-Chloro-4-trifluoromethylphenyl isocyanate
    • 2-Chloro-4-(trifluoromethyl)phenyl isocyanate, 98%
    • GEO-00819
    • 2-chloro-4-trifluoromethyl-phenyl isocyanate
    • EN300-271047
    • DTXSID00408340
    • SCHEMBL162605
    • 2-Chloro-4-(trifluoromethyl)phenyl isocyanate
    • BS-42240
    • 51488-22-3
    • 2-Chloro-4-(trifluoromethyl)phenyl Isocyanate
    • MDL: MFCD01863685
    • Inchi: 1S/C8H3ClF3NO/c9-6-3-5(8(10,11)12)1-2-7(6)13-4-14/h1-3H
    • InChI Key: NEURYOYRKPFLKH-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(C(F)(F)F)=C1)N=C=O

Computed Properties

  • Exact Mass: 220.98600
  • Monoisotopic Mass: 220.9855259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.2
  • Topological Polar Surface Area: 29.4Ų

Experimental Properties

  • Color/Form: liquid
  • Density: 1.441 g/mL at 25 °C(lit.)
  • Boiling Point: 199 °C(lit.)
  • Flash Point: Fahrenheit: 210.2 ° f
    Celsius: 99 ° c
  • Refractive Index: n20/D 1.493(lit.)
  • PSA: 29.43000
  • LogP: 3.32610
  • Solubility: Not available

2-Chloro-4-(trifluoromethyl)phenyl Isocyanate Security Information

2-Chloro-4-(trifluoromethyl)phenyl Isocyanate Customs Data

  • HS CODE:2929109000
  • Customs Data:

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Chloro-4-(trifluoromethyl)phenyl Isocyanate Pricemore >>

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